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Compound of Interest

Compound Name: Budralazine

Cat. No.: B1668030 Get Quote

Absence of specific safety data for Budralazine necessitates a cautious approach based on

the closely related compound, Hydralazine.

Disclaimer: As of December 2025, a specific Safety Data Sheet (SDS) for Budralazine is not

publicly available. The following guidance is based on the safety profile of the structurally

similar and well-documented compound, Hydralazine. Researchers, scientists, and drug

development professionals should handle Budralazine with the utmost caution, assuming it

may possess similar or additional hazards. The information provided here is for precautionary

purposes and to establish a baseline for safe laboratory practices.

Essential Safety and Handling Information
Due to the lack of specific toxicological data for Budralazine, it is prudent to treat it as a

hazardous substance. Based on information for Hydralazine, Budralazine should be

considered toxic if swallowed, a skin and eye irritant, and potentially capable of causing allergic

reactions. Furthermore, there is a suspicion that related compounds may cause genetic defects

and cancer.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure.
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PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Provides a robust barrier

against skin contact. Double-

gloving minimizes the risk of

exposure in case of a tear or

puncture in the outer glove.

Eye Protection
Chemical safety goggles with

side shields.

Protects eyes from splashes,

dust, and aerosols.

Body Protection

A disposable, low-permeability

laboratory coat with a solid

front, long sleeves, and tight-

fitting cuffs.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

A NIOSH-approved respirator

is recommended, especially

when handling the powder

form or if there is a risk of

aerosol generation.

Minimizes the risk of inhaling

potentially harmful particles.

Handling Procedures
Adherence to strict handling protocols is crucial to minimize the risk of exposure.

Engineering Controls: All handling of Budralazine, particularly the solid form, should be

conducted in a certified chemical fume hood or a glove box to contain any dust or aerosols.

Avoidance of Contact: Take all necessary precautions to avoid direct contact with the skin,

eyes, and clothing.

Dust and Aerosol Prevention: Handle the substance carefully to prevent the formation of dust

and aerosols.

Hygiene Practices: Wash hands thoroughly with soap and water before breaks and

immediately after handling the compound.
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Storage: Store Budralazine in a tightly sealed, properly labeled container in a cool, dry, and

well-ventilated area, away from incompatible materials.

Operational and Disposal Plans
A clear plan for both routine operations and emergency situations, as well as for proper

disposal, is essential for a safe laboratory environment.

Spill Management
In the event of a spill:

Evacuate: Immediately evacuate the affected area.

Isolate: Secure the area to prevent unauthorized entry.

Ventilate: Ensure the area is well-ventilated.

Protect: Do not attempt to clean up a spill without the appropriate PPE.

Contain and Clean: For small spills of solid material, gently cover with an absorbent material

to avoid raising dust, and then carefully scoop into a labeled waste container. For liquid

spills, absorb with an inert material and place in a sealed container.

Decontaminate: Clean the spill area thoroughly with an appropriate decontaminating

solution.

Dispose: Dispose of all contaminated materials as hazardous waste in accordance with

institutional and local regulations.

Disposal Plan
All waste containing Budralazine, including empty containers, contaminated PPE, and spill

cleanup materials, must be treated as hazardous waste.

Segregation: Collect all Budralazine waste in designated, clearly labeled, and sealed

containers.
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Compliance: Dispose of the waste in strict accordance with all local, state, and federal

regulations for chemical waste. Consult your institution's environmental health and safety

(EHS) department for specific guidance.

Quantitative Data (Based on Hydralazine)
The following table summarizes acute toxicity data for Hydralazine, which should be used as a

precautionary reference for Budralazine.

Route of Exposure Species LD50 (Lethal Dose, 50%)

Oral Mouse 188 mg/kg

Oral Rat 280 mg/kg

Intraperitoneal Mouse 83 mg/kg

Subcutaneous Mouse 73 mg/kg

Source: Cayman Chemical Safety Data Sheet for Hydralazine (hydrochloride)

Occupational Exposure Limits (OELs): There are no established OELs for Budralazine or

Hydralazine. In the absence of an OEL, exposure should be minimized to the lowest

reasonably achievable level.

Visualized Workflows
The following diagrams illustrate the recommended workflows for handling and disposing of

Budralazine.
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Budralazine Handling Workflow
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Caption: Workflow for the safe handling of Budralazine.
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Budralazine Disposal Workflow
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Collect Budralazine Waste
(Contaminated PPE, Glassware, etc.)

Segregate into Labeled,
Sealed Hazardous Waste Containers

Store Waste in Designated Area

Contact Institutional EHS for Pickup

Dispose According to Local,
State, and Federal Regulations

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Budralazine waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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